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Compound of Interest

Compound Name: Lead(ll) methacrylate

Cat. No.: B086146

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of
lead(ll) methacrylate's solubility in various solvents. Due to the limited availability of direct
guantitative data, this document synthesizes existing information, discusses the solubility of
related compounds, and presents standardized methodologies for experimental determination.
It also covers the health and safety aspects crucial for handling this organometallic compound.

Introduction to Lead(ll) Methacrylate

Lead(ll) methacrylate (CsH1004Pb) is a metal salt of methacrylic acid. It is an organolead
compound that can serve as a monomer for polymerization or be used in various chemical
syntheses. Its properties are of interest in materials science and, potentially, in specialized
pharmaceutical applications, although its use in drug development is severely limited by its
high toxicity.[1][2]

Physical and Chemical Properties:

Molecular Formula: CsH1004Pb[3][4][5]

Molecular Weight: Approximately 377.36 g/mol [4][5]

Appearance: Off-white powder[4]

Melting Point: 62 °C[3][4]
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Solubility Profile of Lead(ll) Methacrylate

Direct, quantitative data on the solubility of lead(ll) methacrylate in various solvents is not
extensively reported in publicly available literature. The existing information is sparse and at
times contradictory.

Data on Lead(ll) Methacrylate Solubility

Solvent Reported Solubility Citation
Water "soluble™ [3]
Water "N/A" (Not Available) [4]

This discrepancy highlights the need for empirical determination of solubility for any application.
The term "soluble" is qualitative and can imply a wide range of concentrations. The "N/A" entry
from another supplier suggests a lack of tested data.[3][4]

Factors Influencing Solubility

The solubility of lead(ll) methacrylate is governed by several factors:

Solvent Polarity: As a salt, it is expected to have higher solubility in polar solvents that can
solvate the lead(ll) cation and the methacrylate anion.

o Temperature: Solubility of solids in liquids generally increases with temperature, although
exceptions exist.

e pH: In aqueous solutions, the pH can influence the protonation state of the methacrylate
anion and potentially lead to the formation of lead hydroxide precipitates at higher pH values.

o Common lon Effect: The presence of other lead or methacrylate salts in the solution would
decrease its solubility.

Solubility of Related Methacrylate-Based Polymers

While data on the monomer is scarce, the solubility of poly(methyl methacrylate) (PMMA), a
polymer derived from a related monomer, is well-documented and can offer some insights into
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the behavior of the methacrylate functional group in different solvent environments.

Polymer Solvent Solubility Behavior Citation(s)
Poly(methyl Good solvent,
Acetone ] [61[7]
methacrylate) (PMMA) dissolves PMMA.[6][7]
Good solvent, noted
Poly(methyl to be faster than
Tetrahydrofuran (THF) o ] [6]
methacrylate) (PMMA) acetone in dissolving
PMMA granules.[6]
Suitable eluent for
) ) SEC, indicating itis a
Poly(methyl Dimethyl sulfoxide
good solvent. It [819]
methacrylate) (PMMA) (DMSO)
behaves as a theta
solvent at 35°C.[8][9]
Poly(methyl
Benzene Good solvent.[6] [6]
methacrylate) (PMMA)
Shows improved
solubility in
ethanol/water
Poly(methyl Ethanol/Water mixtures compared to [0J[11]
methacrylate) (PMMA)  Mixtures pure ethanol, with a
maximum solubility
around 80 wt-%
ethanol.[10][11]
Can induce opacity,
Poly(methyl suggesting it is a poor
y(methy Methanol 99esing P [12]

methacrylate) (PMMA)

solvent or non-

solvent.[12]

It is critical to note that the solubility of a monomer can be significantly different from its

corresponding polymer.

Experimental Protocol for Solubility Determination
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For researchers needing precise solubility data, the following standard protocol for the
isothermal equilibrium method is recommended.

Objective: To determine the saturation solubility of lead(ll) methacrylate in a given solvent at a
specific temperature.

Materials and Equipment:

e Lead(ll) methacrylate

e Solvent of interest (e.g., water, ethanol, DMSO)
e Analytical balance

o Temperature-controlled shaker or water bath
 Vials with airtight caps

o Syringe filters (e.g., 0.2 um PTFE or nylon)

e Analytical instrumentation for lead quantification (e.g., Atomic Absorption Spectroscopy
(AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS))

Methodology:

e Preparation: Add an excess amount of lead(ll) methacrylate to a known volume of the
solvent in a sealed vial. The presence of undissolved solid is essential to ensure saturation.

» Equilibration: Place the vials in a temperature-controlled shaker set to the desired
temperature. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to
ensure the solution is saturated. Constant agitation is necessary.

o Sample Collection: After equilibration, stop the agitation and allow the excess solid to settle.
Carefully draw a sample from the supernatant using a syringe.

« Filtration: Immediately filter the sample through a syringe filter to remove any undissolved
microparticles. This step is critical to prevent overestimation of solubility.
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 Dilution and Analysis: Accurately dilute the filtered saturated solution with the appropriate
solvent. Analyze the concentration of lead in the diluted sample using a calibrated AAS or
ICP-MS instrument.

o Calculation: Calculate the original concentration of lead(ll) methacrylate in the saturated
solution based on the measured lead concentration and the dilution factor. This value
represents the solubility.

o Replication: Repeat the experiment at least three times to ensure the reproducibility of the
results.

Workflow for Experimental Solubility Determination

Preparation Equilibration Analysis

Filter Sample Quantify Pb concentration
Allow Solids to Settle Draw Supernatant H (0.2 m Syringe Fiter) }—» Dilute Filtrate }—>| (ARS o ICP.MS)

Incubate at constant
Temperature with Agitation
(e.g., 24-48h)

Add excess Lead(ll)
Methacrylate to Solvent

Calculate Solubility |

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid compound.

Signaling Pathways and Applications

There are no known specific biological signaling pathways directly involving lead(ll)
methacrylate for therapeutic purposes. Its primary relevance in a biological context is related
to the toxicology of lead. Lead ions are known to interfere with numerous biological processes
by mimicking other divalent cations (e.g., Ca?*, Mg?*, Fe2*), binding to sulfhydryl groups in
proteins, and inducing oxidative stress.

In materials science, methacrylate-based polymers have been extensively studied for their
ability to adsorb and remove heavy metal ions, including lead, from aqueous solutions.[13][14]
[15][16] This process typically involves chelating functional groups on the polymer backbone
that bind to the lead ions.
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Logical Flow of Lead lon Removal by Functionalized Polymers

Contaminated Water
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(Filtration / Centrifugation)

Polymer for Reuse

Purified Water Polymer Regeneration
(Reduced Ph?* concentration) (Elution of Pb2* ions)

Click to download full resolution via product page

Caption: Process of heavy metal ion removal using chelating polymer beads.

Health and Safety Considerations

Lead(ll) methacrylate is a hazardous substance due to its lead content and should be handled
with extreme caution.

« Toxicity: Lead is a cumulative toxicant that affects multiple body systems, including the
nervous, hematopoietic, gastrointestinal, and renal systems.[1][17] There is no known safe
level of lead exposure.[2]

+ Hazard Statements: It is classified with hazard statements such as H360 (May damage
fertility or the unborn child), H373 (May cause damage to organs through prolonged or
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repeated exposure), H410 (Very toxic to aquatic life with long-lasting effects), H302 (Harmful
if swallowed), and H332 (Harmful if inhaled).[4]

e Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety goggles.

o Avoid creating dust.
o Wash hands thoroughly after handling.

o Consult the Safety Data Sheet (SDS) before use.

Conclusion

While lead(ll) methacrylate is a compound with defined physical properties, comprehensive
data on its solubility across a range of solvents is not readily available in the scientific literature.
The conflicting qualitative reports on its aqueous solubility underscore the necessity for
researchers to perform their own detailed measurements. This guide provides a framework for
such determinations through a standardized experimental protocol. Given the significant health
hazards associated with lead compounds, all handling and experimental procedures must be
conducted with strict adherence to safety protocols. The primary relevance of methacrylate
chemistry in the context of lead is currently focused on the removal of lead ions from solutions
using functionalized polymers rather than the direct application of the lead(ll) methacrylate
monomer itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.americanelements.com/lead-ii-methacrylate-1068-61-7
https://www.benchchem.com/product/b086146?utm_src=pdf-body
https://www.benchchem.com/product/b086146?utm_src=pdf-body
https://www.benchchem.com/product/b086146?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. industrialchemicals.gov.au [industrialchemicals.gov.au]
2. atsdr.cdc.gov [atsdr.cdc.gov]

3. Lead(ii) Methacrylate, CasN0.52609-46-8 Career Henan Chemical Co China (Mainland)
[henankerui.lookchem.com]

4. americanelements.com [americanelements.com]
5. scht.com [scbt.com]

6. researchgate.net [researchgate.net]

7. Acetone - Wikipedia [en.wikipedia.org]

8. Cu(0)-RDRP of methacrylates in DMSO: importance of the initiator - Polymer Chemistry
(RSC Publishing) [pubs.rsc.org]

9. researchgate.net [researchgate.net]

10. semanticscholar.org [semanticscholar.org]
11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. Synthesis and characterization of poly(hydroxyethyl methacrylate-N-methacryloyl-(L)-
glutamic acid) copolymer beads for removal of lead ions | AVESIS [avesis.hacettepe.edu.tr]

15. mdpi.com [mdpi.com]
16. researchgate.net [researchgate.net]
17. marshield.com [marshield.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of Lead(ll)
Methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086146#lead-ii-methacrylate-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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